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Compound of Interest

Compound Name: Propyl butyrate

Cat. No.: B092370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the essential thermochemical data for

propyl butanoate (C₇H₁₄O₂). The information is presented in a clear and structured format to

facilitate its use in research, development, and scientific applications. This document includes

tabulated thermochemical properties, detailed experimental methodologies for their

determination, and graphical representations of relevant chemical and experimental workflows.

Thermochemical Data of Propyl Butanoate
Propyl butanoate, also known as propyl butyrate, is an ester with the characteristic odor of

pineapple.[1][2] Its thermochemical properties are crucial for understanding its behavior in

various chemical processes, including its synthesis, combustion, and vaporization. The

following tables summarize the key thermochemical data for propyl butanoate.

Table 1: Enthalpy Data for Propyl Butanoate
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Thermochemic
al Property

State Value Units Source(s)

Standard

Enthalpy of

Combustion

(ΔcH°liquid)

Liquid -4116.0 ± 1.7 kJ/mol [3][4]

Enthalpy of

Formation

(ΔfH°gas)

Gas -502.50 kJ/mol [5]

Enthalpy of

Formation

(ΔfH°liquid)

Liquid -543.50 kJ/mol [5]

Enthalpy of

Vaporization

(ΔvapH°)

Liquid 41.00 kJ/mol [4][5]

Enthalpy of

Fusion (ΔfusH°)
Solid 16.85 kJ/mol [5]

Table 2: Heat Capacity and Other Thermodynamic Properties

Thermochemic
al Property

State Value Units Source(s)

Ideal Gas Heat

Capacity

(Cp,gas)

Gas
179.31 (at

298.15 K)
J/mol·K [5]

Standard Gibbs

Free Energy of

Formation (ΔfG°)

Not Specified -291.68 kJ/mol [5]

Molar Mass - 130.187 g/mol [1]

Boiling Point - 143 °C (416 K) - [6][7]

Melting Point - -95.2 °C - [7][8]
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Experimental Protocols
The determination of the thermochemical data presented above relies on precise experimental

techniques. This section details the methodologies for key experiments.

Determination of Enthalpy of Combustion via Bomb
Calorimetry
The standard enthalpy of combustion of liquid propyl butanoate is determined using a bomb

calorimeter.[9][10][11] This technique measures the heat released when a substance is

completely burned in a constant-volume container filled with excess oxygen.

Experimental Procedure:

Sample Preparation: A precisely weighed sample (typically around 1 gram) of high-purity

propyl butanoate is placed in a crucible within the bomb calorimeter.[11] A fuse wire of known

length is positioned to be in contact with the sample.[12]

Assembly and Pressurization: The crucible is placed inside the steel bomb, which is then

sealed. The bomb is purged with a small amount of oxygen to remove any atmospheric

nitrogen and then pressurized with pure oxygen to approximately 30 atm.[9][12]

Calorimeter Setup: The sealed bomb is submerged in a known volume of water in the

calorimeter's bucket. The calorimeter is assembled with a stirrer, a thermometer (or

temperature probe), and an ignition system.[9] The entire setup is placed within an insulating

jacket to minimize heat exchange with the surroundings.

Ignition and Data Acquisition: The stirrer is activated to ensure a uniform water temperature.

The initial temperature of the water is recorded for a few minutes to establish a baseline.[11]

The sample is then ignited by passing an electric current through the fuse wire.[9] The

temperature of the water is recorded at regular intervals until it reaches a maximum and then

begins to cool.

Data Analysis: The heat capacity of the calorimeter system is determined by calibrating it

with a substance of known heat of combustion, such as benzoic acid.[11] The heat released

by the combustion of the propyl butanoate sample is calculated from the observed

temperature change, accounting for the heat capacity of the calorimeter and the heat
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released by the combustion of the fuse wire.[12] The standard enthalpy of combustion is

then calculated per mole of the substance.

Determination of Enthalpy of Vaporization
The enthalpy of vaporization can be determined using several methods, including the

transpiration method and differential scanning calorimetry (DSC).

This method involves measuring the vapor pressure of the substance at different temperatures.

[5]

Experimental Procedure:

Sample Placement: A sample of propyl butanoate is placed in a saturator, which is

maintained at a constant temperature.

Gas Flow: An inert carrier gas (e.g., nitrogen) is passed through the saturator at a known and

controlled flow rate.[5] The carrier gas becomes saturated with the vapor of the propyl

butanoate.

Condensation and Quantification: The gas mixture exiting the saturator is passed through a

cold trap to condense the propyl butanoate vapor. The amount of condensed substance is

determined, often by gas chromatography.[5]

Vapor Pressure Calculation: The partial pressure of the propyl butanoate in the saturated gas

stream (which is equal to its vapor pressure at that temperature) is calculated using the ideal

gas law from the amount of condensed substance and the volume of the carrier gas passed

through.

Enthalpy of Vaporization Determination: This procedure is repeated at several different

temperatures. The enthalpy of vaporization is then determined from the slope of the plot of

the natural logarithm of the vapor pressure versus the inverse of the absolute temperature,

according to the Clausius-Clapeyron equation.

DSC can also be used to measure the enthalpy of vaporization by quantifying the heat flow

associated with the phase transition.[7]
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Experimental Procedure:

Sample Preparation: A small, accurately weighed sample of propyl butanoate (typically a few

milligrams) is placed in a pierced crucible.[7]

DSC Measurement: The crucible is placed in the DSC instrument, which heats the sample at

a controlled rate.[7]

Data Analysis: As the sample reaches its boiling point, a significant endothermic peak is

observed in the thermogram, corresponding to the heat absorbed during vaporization. The

area under this peak is integrated to determine the enthalpy of vaporization.[7]

Determination of Heat Capacity
The heat capacity of liquid propyl butanoate can be measured using a calorimeter, often by an

electrical method.[13][14]

Experimental Procedure:

Calorimeter Setup: A known mass of liquid propyl butanoate is placed in a calorimeter

equipped with an electrical immersion heater and a thermometer or temperature sensor.[13]

The calorimeter is insulated to minimize heat loss.

Heating and Measurement: A constant electrical power (determined by measuring the

voltage and current) is supplied to the heater for a specific duration, and the resulting

temperature change of the liquid is recorded.[13][15]

Calculation: The heat capacity is calculated from the electrical energy supplied, the mass of

the liquid, and the measured temperature rise. The heat absorbed by the calorimeter itself is

accounted for through a prior calibration.

Visualizations
The following diagrams illustrate the synthesis of propyl butanoate and a typical experimental

workflow for bomb calorimetry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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